5-(methylthio)-3-[2-(4-pyridinyl)ethyl]-1,3,4-thiadiazole-2(3H)-thione

• IUPAC Name: 5-methylsulfanyl-3-(2-pyridin-4-ylethyl)-1,3,4-thiadiazole-2-thione
• InChI: InChI=1S/C10H11N3S3/c1-15-9-12-13(10(14)16-9)7-4-8-2-5-11-6-3-8/h2-3,5-6H,4,7H2,1H3
• InChI Key: ALUKKNWNZXWXRT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN(C(=S)S1)CCC2=CC=NC=C2
• Molecular Formula: C10H11N3S3
• Molecular Weight: 269.4 g/mol

Description

5-(methylthio)-3-[2-(4-pyridinyl)ethyl]-1,3,4-thiadiazole-2(3H)-thione is a chemical compound that has gained significant attention in scientific research for its potential applications in various fields. This compound is a member of the thiadiazole family and is known for its unique properties, including its ability to act as a potent inhibitor of certain enzymes. In

Scientific Research Applications

Fungicidal Activity

• Agricultural Use : Certain thiadiazoles, closely related to the specified compound, have been synthesized for potential use as fungicides. For instance, 2-alkyl (alkythio)-5-pyrazolyl-1,3,4-oxadiazoles (thiadiazoles) demonstrated significant fungicidal activity against rice sheath blight, a major disease affecting rice in China. This suggests the potential of similar thiadiazoles in agricultural applications (H. Chen, Z. Li, & Y. Han, 2000).

Anticancer Activity

• Medicinal Applications : Thiazolo[3,2-a]pyridines, which share structural similarities with the specified compound, have been prepared using a multicomponent reaction and exhibited promising anticancer activity across various cancer cell lines. This indicates the potential of structurally related thiadiazoles in developing anticancer agents (C. Altuğ et al., 2011).

Solar Cell Applications

• Materials Science : A compound closely related to the one , 5-methylthio-1,3,4-thiadiazole-2-thiol, has been used as a novel redox couple in dye-sensitized and quantum-dot sensitized solar cells. This demonstrates the potential use of similar compounds in the field of renewable energy and materials science (M. Rahman et al., 2018).

Insecticidal Properties

• Pest Control : Research on 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, a compound structurally related to the one , has shown potential as an insecticidal agent against cotton leafworm, Spodoptera littoralis. This highlights the possible application of similar compounds in pest management strategies (A. Fadda et al., 2017).

Antibacterial Activity

• Antimicrobial Properties : 1,3,4-oxadiazole thioether derivatives, which are structurally similar, have been studied for their antibacterial activities. This research paves the way for the use of related compounds in the development of new antibacterial agents (Xianpeng Song et al., 2017).